Cas no 101066-61-9 (2-Chloroisonicotinaldehyde)

• Product Name: 2-Chloroisonicotinaldehyde
• CAS No: 101066-61-9
• MF: C₆H₄ClNO
• MW: 141.555060386658
• MDL: MFCD06651557
• CID: 62201
• PubChem ID: 2762994
• Update Time: 2025-09-24

2-Chloroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloroisonicotinaldehyde
• 2-CHLOROPYRIDINE-4-CARBOXALDEHYDE
• 2-CHLOROPYRIDINE-3-CARBOXALDEHYDE
• 2-CHLOROPYRIDINE-4-CARBALDEHYDE
• 2-CHLORO-PYRIDIN-3-CARBALDEHYDE
• 2-CHLORO-4-FORMYLPYRIDINE
• CHLORO-2-FORMYL-3-PYRIDINE
• BUTTPARK 154\50-03
• 2-Chloro-4-pyridinecarboxaldehyde
• 2-CHLORONICOTINALDEHYDE
• 2-Chloro-pyridine-4-carbaldehyde
• TIMTEC-BB SBB004156
• 2-Chloroisonicotinal
• 2-Chloronicotinealdehyde
• 2-chloropyridin-4-carbaldehyde
• 2-Chloroisonicotinaldehyde 97%
• 2-Chloro4-pyridinecarboxaldehyde
• HY-W010309
• CS-W011025
• FT-0646837
• AC-6346
• 2-Chloro-4-pyridinecarboxaldehyde, 97%
• 2 -chloro-4-pyridinecarboxaldehyde
• BB 0261867
• UFPOSTQMFOYHJI-UHFFFAOYSA-N
• 6-chloroisonicotinaldehyde
• J-508743
• A26587
• EN300-156103
• DTXSID90376645
• SY025970
• 4-PYRIDINECARBOXALDEHYDE, 2-CHLORO-
• C2723
• 2Z-0705
• PB21899
• W-204397
• MFCD06651557
• FT-0646836
• SCHEMBL39750
• 2-Chloro-4-pyridinecarboxaldehyde, technical, >=90%
• 2-chloro-pyridine-4-carboxaldehyde
• AM20050608
• AKOS005070018
• 101066-61-9
• STL554400
• DB-032306
• BBL100606

• MDL： MFCD06651557
• Inchi： 1S/C6H4ClNO/c7-6-3-5(4-9)1-2-8-6/h1-4H
• InChI Key： UFPOSTQMFOYHJI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CN=1

Computed Properties

• Exact Mass: 140.99800
• Monoisotopic Mass: 140.9981414 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Molecular Weight: 141.55
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.332
• Melting Point: 47.0 to 51.0 deg-C
• Boiling Point: 243.4±20.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.592
• PSA: 29.96000
• LogP: 1.54750
• Sensitiveness: Air Sensitive

2-Chloroisonicotinaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-42/43
• Safety Instruction： S26-S36/37-S36/37/39-S22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39